Cas no 89909-46-6 (1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester)

1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester structure
89909-46-6 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester
CAS No:89909-46-6
MF:C15H14N2O2
MW:254.283863544464
CID:585445
PubChem ID:127262541
Update Time:2025-04-19

1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester
    • benzyl 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylate
    • 3-Cyano-4,5-dimethylbenzyl 1H-pyrrole-2-carboxylate
    • 89909-46-6
    • Inchi: 1S/C15H14N2O2/c1-10-6-12(7-13(8-16)11(10)2)9-19-15(18)14-4-3-5-17-14/h3-7,17H,9H2,1-2H3
    • InChI Key: BPCUWJFDGONDGJ-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CN1)=O)CC1C=C(C#N)C(C)=C(C)C=1

Computed Properties

  • Exact Mass: 254.105527694g/mol
  • Monoisotopic Mass: 254.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.9Ų

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